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Compound of Interest

Compound Name: Benzyl Methyl Carbonate

CAS No.: 13326-10-8

Cat. No.: B142083

Get Quote

Benzyl Methyl Carbonate (BMC), systematically named benzyl methyl carbonate under

IUPAC nomenclature, is a key organic compound that serves as a versatile and

environmentally conscious reagent in modern organic synthesis.[1][2] With the chemical

formula C₉H₁₀O₃ and CAS Number 13326-10-8, this asymmetric carbonate has garnered

significant attention for its utility as a precursor for benzylation, methylation, and

methoxycarbonylation reactions.[1][3] Its applications are particularly relevant in the

pharmaceutical industry, where it functions as a stable intermediate for introducing the critical

benzyloxycarbonyl (Cbz) protecting group and as a scaffold in the design of enzyme inhibitors.

This guide provides a comprehensive overview of its chemical properties, green synthesis

protocols, and core applications in drug development, emphasizing the scientific rationale

behind its use.

Core Properties and Identification
A foundational understanding of a reagent begins with its fundamental physicochemical

properties and unambiguous identification.
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IUPAC Name: benzyl methyl carbonate[1][2]

Synonyms: Carbonic acid, methyl phenylmethyl ester; Carbonic acid, benzyl methyl ester[1]

[4]

CAS Number: 13326-10-8[1]

Molecular Formula: C₉H₁₀O₃[1]

Molecular Weight: 166.17 g/mol [1]

SMILES: COC(=O)OCC1=CC=CC=C1[1]

Physicochemical Data
The physical properties of Benzyl Methyl Carbonate are critical for its handling, reaction

setup, and purification. It is typically supplied as a clear, colorless oil.[5]

Property Value Source(s)

Appearance Clear Colorless Oil [5]

Molecular Weight 166.17 g/mol [1]

Density 1.118 g/cm³ (Predicted) [2]

Boiling Point 230.97 °C at 760 mmHg [2]

140-143 °C at 42 Torr [5]

Storage Temperature -20°C (Freezer) [5]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[5]

Green Synthesis: A Sustainable Approach
The synthesis of Benzyl Methyl Carbonate is a prime example of the shift towards greener,

more sustainable chemical manufacturing. The preferred industrial and laboratory method is

the base-catalyzed transesterification of dimethyl carbonate (DMC) with benzyl alcohol.
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The Rationale for a Phosgene-Free Route
Historically, many carbonates were synthesized using phosgene or its derivatives (e.g.,

chloroformates). These reagents are acutely toxic and pose significant handling and

environmental risks. Dimethyl carbonate, in contrast, is a well-established green reagent; it is

non-toxic, biodegradable, and the only byproduct of the reaction is methanol, which can be

recycled.[3] This approach avoids hazardous materials and improves the atom economy of the

process.

Synthesis Pathway Diagram
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Caption: Protection/Deprotection workflow using a Cbz group.

This hydrogenolysis pathway is highly selective (orthogonal) and does not affect many other

protecting groups (e.g., Boc, Fmoc) or sensitive functionalities like esters and amides, making it

invaluable in complex syntheses. [5][6]

Intermediate in API Synthesis
Benzyl Methyl Carbonate serves as a versatile intermediate for introducing benzyl and methyl

groups into target molecules. [3]This is crucial for building the carbon skeleton of Active
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Pharmaceutical Ingredients (APIs). For example, it can be used in palladium-catalyzed cross-

coupling reactions to form diarylmethanes, a common motif in medicinal chemistry. [7]

Scaffold for Enzyme Inhibitor Design
The structure of BMC makes it a useful building block for designing inhibitors of enzymes,

particularly serine and thiol proteases. [4][5]The carbonate moiety can mimic the transition

state of peptide bond hydrolysis, while the benzyl group can be tailored to fit into hydrophobic

pockets of an enzyme's active site. Researchers can modify the benzyl or methyl portions of

the molecule to create a library of compounds for screening against therapeutic targets.

Safety and Handling
As with any chemical reagent, proper handling and storage are paramount to ensure laboratory

safety.

Handling: Work in a well-ventilated area or a chemical fume hood. Wear suitable protective

clothing, including gloves and safety goggles conforming to EN166 or NIOSH standards.

[8]Avoid contact with skin and eyes and prevent the formation of aerosols.

Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability,

storage in a freezer at -20°C is recommended. [5]Keep away from strong oxidizing agents,

as they are incompatible.

First Aid:

Skin Contact: Immediately wash with soap and water.

Eye Contact: Rinse cautiously with water for several minutes.

Inhalation: Move to fresh air and consult a doctor if symptoms arise.

Ingestion: Rinse mouth and seek immediate medical attention.

Note: This information is a summary. Always consult the full Safety Data Sheet (SDS) from the

supplier before use.
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Conclusion
Benzyl Methyl Carbonate is a quintessential example of a modern synthetic reagent:

effective, versatile, and aligned with the principles of green chemistry. Its confirmed IUPAC

name, benzyl methyl carbonate, belies its multifaceted role in advanced organic synthesis.

For professionals in drug discovery and development, BMC offers a reliable method for

introducing the workhorse Cbz protecting group, acts as a key intermediate for constructing

complex molecular architectures, and provides a foundational scaffold for inhibitor design. Its

sustainable synthesis route further enhances its value, making it a responsible choice for both

laboratory-scale research and industrial production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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